Cas no 1251690-36-4 (N-(2-chlorophenyl)methyl-2-{4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-{4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide
• CAS No: 1251690-36-4
• MF: C₂₂H₂₂ClFN₄O₂
• MW: 428.887087345123
• CID: 6576575
• PubChem ID: 49664554
• Update Time: 2025-07-17

N-(2-chlorophenyl)methyl-2-{4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-2-{4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide
• AKOS021967904
• F3406-6912
• N-[(2-chlorophenyl)methyl]-2-{4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
• N-[(2-chlorophenyl)methyl]-2-[4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• N-(2-chlorobenzyl)-2-(4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide
• 1251690-36-4

• Inchi： 1S/C22H22ClFN4O2/c23-19-4-2-1-3-17(19)13-25-20(29)14-28-11-9-16(10-12-28)22-26-21(27-30-22)15-5-7-18(24)8-6-15/h1-8,16H,9-14H2,(H,25,29)
• InChI Key： QTQHBEMSAPFTAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(CN1CCC(C2=NC(C3C=CC(=CC=3)F)=NO2)CC1)=O

Computed Properties

• Exact Mass: 428.142
• Monoisotopic Mass: 428.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3A^2
• XLogP3: 4

Additional information on N-(2-chlorophenyl)methyl-2-{4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide

Comprehensive Overview of N-(2-chlorophenyl)methyl-2-{4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide (CAS No. 1251690-36-4)

The compound N-(2-chlorophenyl)methyl-2-{4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide (CAS No. 1251690-36-4) is a specialized organic molecule featuring a unique structural framework. Its chemical architecture integrates a 1,2,4-oxadiazole core, a piperidine ring, and a chlorophenyl moiety, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both fluorophenyl and chlorophenyl groups enhances its potential for bioactivity, particularly in targeting specific enzymatic pathways.

In recent years, the demand for heterocyclic compounds like 1,2,4-oxadiazoles has surged due to their versatility in drug discovery. Researchers are actively exploring their applications in central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial therapies. The piperidine segment in this compound further amplifies its relevance, as piperidine derivatives are known for their role in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the incorporation of a fluorophenyl group into the 1,2,4-oxadiazole ring is a strategic choice. Fluorine atoms are often used to improve metabolic stability and bioavailability, addressing common challenges in drug design. This aligns with current trends in medicinal chemistry, where researchers prioritize structure-activity relationship (SAR) studies to optimize lead compounds. The CAS No. 1251690-36-4 is frequently cited in patents and academic papers, underscoring its significance in small-molecule therapeutics.

Another area of growing interest is the compound's potential role in precision medicine. With the rise of personalized healthcare, molecules like N-(2-chlorophenyl)methyl-2-{4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide are being investigated for their selectivity and minimal off-target effects. This is particularly relevant in oncology research, where targeted therapies are replacing traditional cytotoxic agents. The compound's oxadiazole scaffold has also been linked to kinase inhibition, a mechanism exploited in many cancer treatments.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Innovations in sustainable synthesis methods, including catalysis and microwave-assisted reactions, are being applied to reduce the ecological footprint of producing complex molecules like CAS No. 1251690-36-4. This resonates with the broader scientific community's push toward eco-friendly pharmaceutical manufacturing.

In summary, N-(2-chlorophenyl)methyl-2-{4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide represents a compelling case study in the intersection of organic chemistry, drug development, and sustainable science. Its multifaceted applications and structural ingenuity position it as a valuable candidate for future research breakthroughs.